Cas no 262368-73-0 (Methanesulfonamide, N-(4-aminophenyl)-N-[2-(dimethylamino)ethyl]-)

Methanesulfonamide, N-(4-aminophenyl)-N-[2-(dimethylamino)ethyl]- structure
262368-73-0 structure
Product Name:Methanesulfonamide, N-(4-aminophenyl)-N-[2-(dimethylamino)ethyl]-
CAS No:262368-73-0
MF:C11H19N3O2S
MW:257.352461099625
CID:1426097
PubChem ID:22569663
Update Time:2025-04-20

Methanesulfonamide, N-(4-aminophenyl)-N-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-(4-aminophenyl)-N-[2-(dimethylamino)ethyl]-
    • n-(2-dimethylamino-ethyl)-n-methylsulphonyl-p-phenylenediamine
    • TXCOFUNEYLUKHR-UHFFFAOYSA-N
    • 4-[N-(2-dimethylamino-ethyl)-N-methylsulphonyl-amino]-aniline
    • DB-213939
    • N-(4-aminophenyl)-N-[2-(dimethylamino)ethyl]methanesulfonamide
    • SCHEMBL3150048
    • 262368-73-0
    • Inchi: 1S/C11H19N3O2S/c1-13(2)8-9-14(17(3,15)16)11-6-4-10(12)5-7-11/h4-7H,8-9,12H2,1-3H3
    • InChI Key: TXCOFUNEYLUKHR-UHFFFAOYSA-N
    • SMILES: S(C)(N(C1C=CC(=CC=1)N)CCN(C)C)(=O)=O

Computed Properties

  • Exact Mass: 257.11997
  • Monoisotopic Mass: 257.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • PSA: 66.64
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